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4β-Hydroxy Cholesterol-d7 4-Acetate 4β-Hydroxy Cholesterol-d7 4-Acetate
Brand Name: Vulcanchem
CAS No.: 1363529-54-7
VCID: VC0125143
InChI: InChI=1S/C29H48O3/c1-18(2)8-7-9-19(3)22-12-13-23-21-10-11-25-27(32-20(4)30)26(31)15-17-29(25,6)24(21)14-16-28(22,23)5/h11,18-19,21-24,26-27,31H,7-10,12-17H2,1-6H3/t19-,21+,22-,23+,24+,26+,27-,28-,29-/m1/s1/i1D3,2D3,18D
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4OC(=O)C)O)C)C
Molecular Formula: C29H48O3
Molecular Weight: 451.743

4β-Hydroxy Cholesterol-d7 4-Acetate

CAS No.: 1363529-54-7

Reference Standards

VCID: VC0125143

Molecular Formula: C29H48O3

Molecular Weight: 451.743

4β-Hydroxy Cholesterol-d7 4-Acetate - 1363529-54-7

CAS No. 1363529-54-7
Product Name 4β-Hydroxy Cholesterol-d7 4-Acetate
Molecular Formula C29H48O3
Molecular Weight 451.743
IUPAC Name [(3S,4R,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-4-yl] acetate
Standard InChI InChI=1S/C29H48O3/c1-18(2)8-7-9-19(3)22-12-13-23-21-10-11-25-27(32-20(4)30)26(31)15-17-29(25,6)24(21)14-16-28(22,23)5/h11,18-19,21-24,26-27,31H,7-10,12-17H2,1-6H3/t19-,21+,22-,23+,24+,26+,27-,28-,29-/m1/s1/i1D3,2D3,18D
Standard InChIKey CPAJTVKFJMIGFR-XOBJRHKLSA-N
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4OC(=O)C)O)C)C
Synonyms (3β,4β)-Cholest-5-ene-3,4-diol-d7 4-Acetate; 4β-Acetoxycholest-5-en-3β-ol-d7
Last Modified Aug 20 2021
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